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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224

Aurantiol, a key aroma chemical in the fragrance industry, is prized for its persistent and
radiant orange blossom scent. This technical guide provides an in-depth analysis of its
chemical identity, properties, and synthesis, tailored for researchers, scientists, and
professionals in drug development and chemical synthesis.

Chemical Identity: IUPAC Name and Synonyms

The compound commonly known as Aurantiol is chemically designated by the International
Union of Pure and Applied Chemistry (IUPAC) as methyl 2-[(7-hydroxy-3,7-
dimethyloctylidene)amino]benzoate.[1][2][3] It is also widely recognized by its CAS number, 89-
43-0.[1][4][5]

Due to its extensive use in the flavor and fragrance industry, Aurantiol is known by a variety of
trade names and synonyms. These include:

Hydroxycitronellal methyl anthranilate Schiff Base[4]

Aurantiol Base[4]

Auralva®[5][6]

Auranthesin[5][6]

Aurantha[5][6]
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e Aurantia[5][6]

e Aurantine[1][5][6]

e Aurantion[1][5][6]

e Aurantium[1][2][5]

o Methyl N-3,7-dimethyl-7-hydroxyoctylideneanthranilate[1][5]
e Orangeol[5]

e Orantha-L-super[5]

o Floxyl®[5]

Physicochemical Properties

A summary of the key physicochemical properties of Aurantiol is presented in the table below,
providing a consolidated source of quantitative data.

Property Value
Molecular Formula C1sH27NOs[1][5][7]
Molecular Weight 305.42 g/mol [5][7][8]
Appearance (.)ra'nge liquid[5] / Pale yellow to amber viscous
liquid[9]
Density 0.9 g/mL[5]
Refractive Index @20°C 1.540 - 1.552[5]
Vapor Pressure @20°C 0.003 mmHg[5]
Flash Point 140°C (284°F)[5]
Boiling Point 162°C (323.6°F)[5]
Log P 4.8[5]
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Synthesis of Aurantiol

Aurantiol is a Schiff base, a class of compounds formed from the condensation reaction
between a primary amine and an aldehyde or ketone. Specifically, it is synthesized through the
reaction of Hydroxycitronellal (an aldehyde) and Methyl Anthranilate (a primary amine).[4][5]
This reaction produces an imine and water as a byproduct.[7][8]

The general chemical equation for the synthesis of Aurantiol is:
Hydroxycitronellal + Methyl Anthranilate — Aurantiol + Water

This reaction is a cornerstone in the production of this valuable fragrance ingredient. The
resulting Schiff base is noted for being less volatile and more tenacious than its parent
components, contributing to its excellent fixative properties in fragrance formulations.[9]

Experimental Protocol: Synthesis by Simple
Condensation

The following protocol outlines a general method for the synthesis of Aurantiol based on
literature descriptions of simple condensation techniques.[7][8]

Materials:

o Hydroxycitronellal

e Methyl Anthranilate
Procedure:

o Combine equimolar amounts of Hydroxycitronellal and Methyl Anthranilate in a suitable
reaction vessel.

e The reaction can be carried out via simple condensation at an elevated temperature, for
instance, around 90 + 5 °C or up to 110 °C.[7]

e The reaction time can be varied to optimize the yield and purity of the product, with studies
suggesting optimal times between 30 to 60 minutes.[7]
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e The progress of the reaction can be monitored by observing physical properties such as
refractive index and density.[8]

e Upon completion, the water formed as a byproduct should be removed to yield the final
Aurantiol product. Poor dehydration can result in a cloudy product of inferior quality.[3]

It is important to note that variations of this protocol exist, including the use of reflux techniques
and acid catalysts to facilitate the reaction.[8]

Visualizing the Synthesis Pathway

The following diagram, generated using the DOT language, illustrates the condensation
reaction for the synthesis of Aurantiol.

Hydroxycitronellal Aurantiol
(Aldehyde) (Schiff Base)

Condensation
Reaction

Methyl Anthranilate
[ (Primary Amine) .

Click to download full resolution via product page

Caption: Synthesis of Aurantiol via condensation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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